Cas no 204449-02-5 (4-[2,2-Dimethyl-4-(4-methylphenyl)-2H-naphtho[2,3-b]thiopyran-7-yl]benzoic acid)

• Product Name: 4-[2,2-Dimethyl-4-(4-methylphenyl)-2H-naphtho[2,3-b]thiopyran-7-yl]benzoic acid
• CAS No: 204449-02-5
• MF: C₂₉H₂₄O₂S
• MW: 436.564666748047
• CID: 1394453
• Update Time: 2024-08-16

4-[2,2-Dimethyl-4-(4-methylphenyl)-2H-naphtho[2,3-b]thiopyran-7-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[2,2-Dimethyl-4-(4-methylphenyl)-2H-naphtho[2,3-b]thiopyran-7-yl]benzoic acid

• Inchi： 1S/C29H24O2S/c1-18-4-6-20(7-5-18)26-17-29(2,3)32-27-16-23-13-12-22(14-24(23)15-25(26)27)19-8-10-21(11-9-19)28(30)31/h4-17H,1-3H3,(H,30,31)
• InChI Key： OLUSLTRDXUCJBO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=CC=C3C(=C2)C=C2C(C4=CC=C(C)C=C4)=CC(C)(C)SC2=C3)C=C1

Computed Properties

• Exact Mass: 436.14982

Experimental Properties

• Density: 1.220±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.2±55.0 °C(Predicted)
• PSA: 37.3
• pka: 4.14±0.10(Predicted)